Cas no 933744-58-2 (methyl3-(2-methyl-1H-imidazol-1-yl)propylamine)

Methyl 3-(2-methyl-1H-imidazol-1-yl)propylamine is a versatile intermediate in organic synthesis, particularly valued for its imidazole functional group, which imparts unique reactivity and coordination properties. The compound's structure, featuring both an amine and an imidazole moiety, makes it useful in pharmaceutical and agrochemical applications, where it can serve as a building block for bioactive molecules. Its stability under a range of conditions and compatibility with further functionalization enhance its utility in multi-step synthetic routes. The presence of the methyl group on the imidazole ring may influence steric and electronic properties, offering tailored reactivity for specific applications. This compound is typically handled under controlled conditions due to its potential sensitivity.

methyl3-(2-methyl-1H-imidazol-1-yl)propylamine structure

933744-58-2 structure

Product Name:methyl3-(2-methyl-1H-imidazol-1-yl)propylamine

CAS No:933744-58-2

MF:C₈H₁₅N₃

MW:153.224801301956

CID:4666115

PubChem ID:23004664

Update Time:2025-05-21

methyl3-(2-methyl-1H-imidazol-1-yl)propylamine Chemical and Physical Properties

Names and Identifiers

- methyl[3-(2-methyl-1H-imidazol-1-yl)propyl]amine
- 1H-Imidazole-1-propanamine, N,2-dimethyl-
- methyl3-(2-methyl-1H-imidazol-1-yl)propylamine
- Inchi： 1S/C8H15N3/c1-8-10-5-7-11(8)6-3-4-9-2/h5,7,9H,3-4,6H2,1-2H3
- InChI Key： CEKYCCUKUIBFHB-UHFFFAOYSA-N
- SMILES： C1(C)N(CCCNC)C=CN=1

Computed Properties

Exact Mass: 153.127
Monoisotopic Mass: 153.127
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.8A^2
XLogP3: 0.3

methyl3-(2-methyl-1H-imidazol-1-yl)propylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M356035-10mg	methyl[3-(2-methyl-1H-imidazol-1-yl)propyl]amine	933744-58-2		10mg	$ 70.00	2022-06-03
TRC	M356035-50mg	methyl[3-(2-methyl-1H-imidazol-1-yl)propyl]amine	933744-58-2		50mg	$ 210.00	2022-06-03
TRC	M356035-100mg	methyl[3-(2-methyl-1H-imidazol-1-yl)propyl]amine	933744-58-2		100mg	$ 340.00	2022-06-03
Enamine	EN300-114406-0.05g	methyl[3-(2-methyl-1H-imidazol-1-yl)propyl]amine	933744-58-2	95%	0.05g	$202.0	2023-10-26
Enamine	EN300-114406-0.1g	methyl[3-(2-methyl-1H-imidazol-1-yl)propyl]amine	933744-58-2	95%	0.1g	$301.0	2023-10-26
Enamine	EN300-114406-0.25g	methyl[3-(2-methyl-1H-imidazol-1-yl)propyl]amine	933744-58-2	95%	0.25g	$431.0	2023-10-26
Enamine	EN300-114406-0.5g	methyl[3-(2-methyl-1H-imidazol-1-yl)propyl]amine	933744-58-2	95%	0.5g	$679.0	2023-10-26
Enamine	EN300-114406-1.0g	methyl[3-(2-methyl-1H-imidazol-1-yl)propyl]amine	933744-58-2	95%	1.0g	$871.0	2023-07-06
Enamine	EN300-114406-2.5g	methyl[3-(2-methyl-1H-imidazol-1-yl)propyl]amine	933744-58-2	95%	2.5g	$1707.0	2023-10-26
Enamine	EN300-114406-5.0g	methyl[3-(2-methyl-1H-imidazol-1-yl)propyl]amine	933744-58-2	95%	5.0g	$2525.0	2023-07-06

methyl3-(2-methyl-1H-imidazol-1-yl)propylamine Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
2. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
3. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
4. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
5. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on methyl3-(2-methyl-1H-imidazol-1-yl)propylamine

Comprehensive Overview of Methyl 3-(2-Methyl-1H-imidazol-1-yl)propylamine (CAS No. 933744-58-2)

Methyl 3-(2-methyl-1H-imidazol-1-yl)propylamine (CAS No. 933744-58-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole backbone and propylamine side chain, is widely studied for its potential applications in drug development and material science. Its unique structure makes it a valuable intermediate in synthesizing more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

In recent years, the demand for imidazole derivatives like methyl 3-(2-methyl-1H-imidazol-1-yl)propylamine has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its role as a building block for small-molecule drugs, especially in oncology and neurology. The compound’s ability to interact with biological targets has made it a focal point in studies exploring new therapeutic agents.

One of the most frequently asked questions about CAS No. 933744-58-2 is its synthesis pathway. The compound is typically synthesized through a multi-step process involving alkylation and amination reactions, ensuring high purity and yield. Its physicochemical properties, such as solubility and stability, are also critical for researchers optimizing its use in drug formulations.

The growing interest in personalized medicine and targeted therapies has further highlighted the importance of compounds like methyl 3-(2-methyl-1H-imidazol-1-yl)propylamine. Its structural flexibility allows for modifications that can enhance bioavailability and binding affinity, making it a promising candidate for next-generation pharmaceuticals. Additionally, its potential applications in bioconjugation and proteomics are areas of active exploration.

From an industrial perspective, the scalability of producing CAS No. 933744-58-2 is a key consideration. Manufacturers are investing in green chemistry approaches to minimize environmental impact while maintaining cost-effectiveness. This aligns with the broader trend of sustainable chemical synthesis, which is a priority for both academia and industry.

Another hot topic surrounding this compound is its safety profile. While methyl 3-(2-methyl-1H-imidazol-1-yl)propylamine is not classified as hazardous under standard regulations, proper handling and storage are essential to ensure workplace safety. Researchers often inquire about its material safety data sheet (MSDS) and compatibility with other reagents.

In summary, methyl 3-(2-methyl-1H-imidazol-1-yl)propylamine (CAS No. 933744-58-2) is a compound of immense scientific and industrial relevance. Its applications span drug discovery, biomaterials, and beyond, driven by its adaptable chemistry and potential to address unmet medical needs. As research continues to uncover new uses for this molecule, its role in advancing life sciences is expected to grow exponentially.